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Compound of Interest

(R)-(+)-3-Benzyloxy-2-(Boc-
Compound Name:
amino)-1-propanol

Cat. No.: B183359

An In-depth Technical Guide to (R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (R)-(+)-3-Benzyloxy-2-(Boc-
amino)-1-propanol, a key chiral building block in synthetic organic chemistry and drug
development. This document details its chemical structure, physicochemical properties, and its
role in the synthesis of complex molecules.

Chemical Identity and Structure

(R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol is a chiral compound widely utilized in the
synthesis of pharmaceuticals. Its structure incorporates a benzyl ether, a Boc-protected amine,
and a primary alcohol functional group.

Table 1: Chemical Identifiers
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Identifier Value

tert-butyl (R)-(1-(benzyloxy)-3-hydroxypropan-2-

IUPAC Name
yl)carbamate
(R)-(+)-3-Benzyloxy-2-(tert-

Synonym )
butoxycarbonylamino)-1-propanol[1]

CAS Number 127559-33-5[1][2][3]

Molecular Formula C15H23NO4[2][3]

Linear Formula CeHsCH20CH2CH[NHCO2C(CH3)3]CH20H[1]

CC(C)(C)OC(=O)N--INVALID-LINK--

SMILES Strin
J COCclcccecl[1]

InChl Key MSIDLARYVJJEQY-CYBMUJFWSA-N[1]

Below is a 2D representation of the chemical structure.
A 2D representation of (R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol.

Physicochemical Properties

The physical and chemical properties of this compound are critical for its handling, storage, and
application in chemical reactions.

Table 2: Physicochemical Data

Property Value

Molecular Weight 281.35 g/mol [1][2]

Melting Point 66-69 °C

Optical Activity [0]20/D +14°, ¢ = 1 in chloroform
Purity >98%[1]

Appearance Not specified

Storage Class 11 - Combustible Solids
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Role in Pharmaceutical Synthesis

(R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol serves as a crucial chiral intermediate in the
synthesis of various pharmaceutical compounds. Its stereospecific nature is essential for
producing enantiomerically pure target molecules.

Notably, it is a cornerstone in the creation of beta-amino alcohols and 15-membered macrolide
antibiotics, which are vital for treating conditions ranging from heart disease to respiratory
infections.[4] The efficacy and safety of the final drug products are directly dependent on the

quality and purity of such chiral raw materials.[4]

The diagram below illustrates the logical relationship of this compound as a building block in

pharmaceutical synthesis.

(R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol
(Chiral Building Block)

'

Stereospecific Synthesis

Beta-amino alcohols Macrolide antibiotics

Active Pharmaceutical Ingredients (APIS)

Click to download full resolution via product page
Role as a chiral intermediate in pharmaceutical synthesis.

Experimental Protocols

While a specific, detailed synthesis protocol for (R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-
propanol is not readily available in the provided search results, a general understanding can
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be derived from related syntheses. The synthesis of beta-amino alcohols often involves the
stereospecific reduction of a-amino ketones. A novel method for synthesizing optically pure
beta-amino alcohols involves the reaction of an a-hydroxy ketone with a chiral amine, followed
by reduction.[5]

A synthetic precursor, 3-Benzyloxy-1-propanol, can be synthesized from 1,3-propanediol and
benzyl bromide.

Synthesis of 3-Benzyloxy-1-propanol:

A solution of 1,3-propanediol (0.5 moles) and benzyl bromide (0.5 moles) in dry
tetrahydrofuran (500 mL) is cooled to 0°C.[6]

o Potassium-t-butoxide (0.5 moles) is added in portions, maintaining the temperature below
20°C.[6]

e The mixture is stirred at room temperature overnight.[6]

e The reaction mixture is then poured into 2N HCI and water.[6]

 After saturation with NaCl, the mixture is extracted with ether.[6]

e The organic phase is washed, dried, and evaporated to yield an oil.[6]

e The crude product is purified by distillation to give pure 3-Benzyloxy-1-propanol.[6]

The workflow for this precursor synthesis is outlined below.
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Reactants

1,3-Propanediol Benzyl Bromide Potassium-t-butoxide

\ Process /
Y

Reaction in dry THF at 0-20°C

:

Overnight Stirring

:

Work-up (Acid Quench, Extraction)

:

Purification (Distillation)

Product

3-Benzyloxy-1-propanol

Click to download full resolution via product page

Synthesis workflow for the precursor 3-Benzyloxy-1-propanol.

Safety Information

For research and laboratory use only. This compound is not intended for diagnostic or
therapeutic use.[2][7] It is classified as a combustible solid. Standard laboratory safety
protocols should be followed when handling this chemical, including the use of personal
protective equipment.
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Disclaimer: This document is intended for informational purposes for a scientific audience and
is based on publicly available data. It is not a substitute for rigorous, peer-reviewed research
and experimental validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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